Cas no 1391033-20-7 (3,5-Difluoro-4-(trifluoromethyl)pyridine)

• Product Name: 3,5-Difluoro-4-(trifluoromethyl)pyridine
• CAS No: 1391033-20-7
• MF: C₆H₂F₅N
• MW: 183.078798770905
• MDL: MFCD22378815
• CID: 4596391
• PubChem ID: 71299220
• Update Time: 2025-10-30

3,5-Difluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(trifluoromethyl)pyridine

• MDL： MFCD22378815
• Inchi： 1S/C6H2F5N/c7-3-1-12-2-4(8)5(3)6(9,10)11/h1-2H
• InChI Key： IOKAPTOVFHLDBN-UHFFFAOYSA-N
• SMILES： C1=NC=C(F)C(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 183.01073988g/mol
• Monoisotopic Mass: 183.01073988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Difluoro-4-(trifluoromethyl)pyridine

Research Brief on 3,5-Difluoro-4-(trifluoromethyl)pyridine (CAS: 1391033-20-7) in Chemical Biology and Pharmaceutical Applications

The compound 3,5-Difluoro-4-(trifluoromethyl)pyridine (CAS: 1391033-20-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic aromatic compound, characterized by its trifluoromethyl and difluoro substitutions, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel agrochemicals, pharmaceuticals, and materials science applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3,5-Difluoro-4-(trifluoromethyl)pyridine as a key intermediate in the synthesis of kinase inhibitors. The electron-withdrawing properties of the trifluoromethyl group were found to enhance the binding affinity of the resulting compounds to target proteins, particularly in the ATP-binding sites of kinases. This discovery opens new avenues for the design of next-generation kinase inhibitors with improved selectivity and potency.

Another significant application was reported in the field of agrochemicals, where derivatives of 3,5-Difluoro-4-(trifluoromethyl)pyridine demonstrated potent herbicidal activity. A 2022 patent (WO2022156789) disclosed novel pyridine-based herbicides incorporating this scaffold, showing remarkable efficacy against resistant weed species. The fluorinated pyridine core contributes to both the lipophilicity and metabolic stability of these agrochemicals, addressing key challenges in crop protection.

Recent advances in synthetic methodologies have also improved access to 3,5-Difluoro-4-(trifluoromethyl)pyridine and its derivatives. A 2023 publication in Organic Letters described a novel catalytic system for the direct trifluoromethylation of difluoropyridines, offering higher yields and milder reaction conditions compared to traditional methods. This technological breakthrough is expected to facilitate broader exploration of this chemical space in medicinal chemistry programs.

The compound's potential in materials science was highlighted in a 2023 ACS Applied Materials & Interfaces paper, where it was incorporated into liquid crystal formulations. The strong dipole moment and electron-deficient nature of the pyridine ring system contributed to unique mesomorphic properties, suggesting applications in advanced display technologies and organic electronics.

From a safety and regulatory perspective, recent toxicological studies (2023, Regulatory Toxicology and Pharmacology) have provided important data on the environmental fate and mammalian toxicity profile of 3,5-Difluoro-4-(trifluoromethyl)pyridine. These studies support its classification as a moderately hazardous compound with proper handling precautions, which is crucial information for industrial applications.

Looking forward, the unique combination of fluorine atoms and the pyridine ring in 3,5-Difluoro-4-(trifluoromethyl)pyridine continues to inspire innovative applications across multiple disciplines. Its role in fragment-based drug discovery, particularly for challenging targets like protein-protein interactions, represents an exciting frontier for future research. The compound's commercial availability (from major suppliers like Sigma-Aldrich and TCI Chemicals) and well-established synthetic routes further enhance its utility as a valuable tool in chemical biology and pharmaceutical development.